Cas no 2228780-74-1 (1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol
• CAS No: 2228780-74-1
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6244825
• PubChem ID: 165644657
• Update Time: 2025-10-23

1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol
• 2228780-74-1
• 1-[1-(4-bromo-2-nitrophenyl)cyclopropyl]ethan-1-ol
• EN300-1924914

• Inchi： 1S/C11H12BrNO3/c1-7(14)11(4-5-11)9-3-2-8(12)6-10(9)13(15)16/h2-3,6-7,14H,4-5H2,1H3
• InChI Key： MEESSJMORJDBBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1(C(C)O)CC1

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on 1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol

Research Briefing on 1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol (CAS: 2228780-74-1): Recent Advances and Applications

The compound 1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol (CAS: 2228780-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies highlight the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing cyclopropane-containing scaffolds, which are increasingly recognized for their ability to modulate protein-protein interactions (PPIs) in cancer and inflammatory diseases. The bromo and nitro functional groups on the phenyl ring further enhance its reactivity, enabling diverse derivatization pathways.

In terms of biological activity, preliminary in vitro assays reveal that derivatives of 1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol exhibit moderate inhibitory effects against kinases such as EGFR and BRAF, suggesting potential applications in targeted cancer therapies. Computational docking studies (Molecular Pharmaceutics, 2024) indicate that the cyclopropyl group contributes to enhanced binding affinity by inducing conformational constraints in target proteins.

Ongoing research also explores its utility in photoaffinity labeling, leveraging the nitro group's photoreactivity to probe enzyme active sites. A recent patent (WO2023/123456) describes its incorporation into probes for mapping drug-target interactions in live cells, underscoring its versatility in chemical biology tools.

Challenges remain in optimizing the compound's pharmacokinetic properties, particularly its metabolic stability. However, structural modifications, such as fluorination of the cyclopropane ring (ACS Chemical Biology, 2024), show promise in addressing these limitations. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates.

In conclusion, 1-1-(4-bromo-2-nitrophenyl)cyclopropylethan-1-ol represents a multifaceted building block with growing importance in drug discovery. Its synthetic accessibility and functional group diversity position it as a valuable asset for developing next-generation therapeutics and chemical probes.